Cas no 62354-01-2 (1,2,4,5-Tetrazin-3(2H)-one, 1,4-dihydro-1,4,6-triphenyl-)

• Product Name: 1,2,4,5-Tetrazin-3(2H)-one, 1,4-dihydro-1,4,6-triphenyl-
• CAS No: 62354-01-2
• MF: C₂₀H₁₆N₄O
• MW: 328.367243766785
• CID: 448136
• PubChem ID: 71387261
• Update Time: 2025-04-19

1,2,4,5-Tetrazin-3(2H)-one, 1,4-dihydro-1,4,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazin-3(2H)-one, 1,4-dihydro-1,4,6-triphenyl-
• 2,3,5-triphenyl-1H-1,2,4,5-tetrazin-6-one
• 1,4,6-Triphenyl-1,4-dihydro-1,2,4,5-tetrazin-3(2H)-one
• 62354-01-2
• DTXSID60809394

• Inchi： 1S/C20H16N4O/c25-20-22-23(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21-24(20)18-14-8-3-9-15-18/h1-15H,(H,22,25)
• InChI Key： HBUOQUYLUYOODU-UHFFFAOYSA-N
• SMILES： O=C1NN(C2C=CC=CC=2)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 328.13258
• Monoisotopic Mass: 328.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.94